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Compound of Interest

Compound Name: (Z,E)-alpha-Farnesene
CAS No.: 26560-14-5
Cat. No.: B1235663
Get Quote
. J

Part 1: Executive Hazard Assessment

Do not treat this substance as a standard organic solvent. While (Z,E)-alpha-Farnesene (CAS:
26560-14-5 or generic 502-61-4) is often categorized simply as a terpene, its disposal profile is
governed by two critical factors often overlooked in general safety data sheets (SDS):
Autoxidation and Aquatic Toxicity.[1][2]

As a Senior Scientist, | must emphasize that terpenes are "hidden" peroxide formers. Upon
exposure to air and light, alpha-farnesene autoxidizes to form allylic hydroperoxides. While
rarely as shock-sensitive as ether peroxides, these reaction products can polymerize
exothermically or sensitize the skin violently.

Key Physical & Waste Properties
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Property Value / Status Operational Implication

) Treat as Flammable (D001) if
~50°C - 110°C (Varies by

Flash Point o <60°C. Treat as Combustible if
purity/isomer)
>60°C.

Zero Drain Disposal. Must be

Water Solubility Insoluble collected as organic waste.[1]

[2]

) Mandatory Testing required if
o Peroxide Former (Class o ]
Reactivity container is old/expired.[1][2]
D/Secondary) 3]

o ] Environmental release is a
Ecotoxicity Category 1 (Very Toxic) )
reportable spill event.[1][2]

_ Depends on flash point; default
D001 (Ignitable) or Non- )
RCRA Code ) to D001 for mixed waste
Regulated Organic
streams.[1][2]

Part 2: Pre-Disposal Stabilization (The "Scientist's
Check")

CRITICAL: Before moving the container to waste storage, determine the age and condition of
the material.

1. The Visual Inspection

o Crystal Formation: If you see crystals around the cap or in the liquid, STOP.[4] Do not open.
This indicates high peroxide concentration.[2] Contact your High-Hazard Emergency Team
immediately.

 Viscosity Change: Thickening indicates polymerization; treat as high-hazard waste.

2. The Peroxide Test (For containers >6 months old) Use standard starch-iodide strips.

< 20 ppm: Safe for standard organic waste disposal.
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20 - 100 ppm: Must be treated/reduced before disposal.

> 100 ppm: High risk. Contact EHS for stabilization assistance.[2][3][4]

w

. Peroxide Reduction Protocol (If 20-100 ppm)

Reagent: Acidified Ferrous Sulfate (FeSO4) solution or Sodium Metabisulfite.

Procedure: Add 20% v/v of the reducing solution to the farnesene. Shake gently for 5
minutes. Retest. Once peroxides are <20 ppm, separate the organic layer for disposal.[2]

Part 3: Disposal Workflow & Logic

This decision tree guides you through the regulatory and safety logic for disposing of (Z,E)-
alpha-Farnesene.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
http://ccc.chem.pitt.edu/wipf/sops/peroxide%20forming%20Chemicals.pdf
https://ehs.utexas.edu/working-safely/chemical-safety/peroxide-forming-chemicals
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1235663/docs?utm_src=pdf-body#operational-disposal-guide-z-e-alpha-farnesene
https://www.benchchem.com/product/b1235663/docs?utm_src=pdf-body#operational-disposal-guide-z-e-alpha-farnesene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Waste: (Z,E)-alpha-Farnesene

l

Check Container Age
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Crystals or
Polymerization?

Test Peroxides STOP: Do Not Open

(Starch-lodide) Contact EHS/Bomb Squad

Perform Reduction
(FeSO4 Wash)

Check Flash Point
(See SDS)

RCRA D001 Non-Regulated
(Flammable Waste) Organic Waste

Click to download full resolution via product page

Caption: Logical workflow for assessing peroxide risks and determining regulatory waste

classification.

Part 4: Step-by-Step Disposal Protocol
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Step 1: Segregation[4][5]

o Compatibility: Segregate from strong oxidizers (nitric acid, perchlorates) and acidic clays.
Farnesene reacts violently with oxidizers.[2]

o Stream: Place in Non-Halogenated Organic Solvent waste.

o Note: Even if your facility does not classify it as RCRA D001, it is best practice to burn it
via fuel blending rather than landfilling due to aquatic toxicity.

Step 2: Packaging

» Container: Use High-Density Polyethylene (HDPE) or Amber Glass.
o Why Amber? Light accelerates the autoxidation of terpenes.

o Headspace: Leave 10% headspace for expansion, but minimize air volume to slow oxidation
if the waste will sit for weeks.

Step 3: Labeling

Label the container clearly with the following:

Step 4: Spill Management (Emergency)

If a spill occurs (>100 mL):

Evacuate the immediate area (vapors can be irritating).[2]

Eliminate Ignition Sources (if flash point is low).

Absorb: Use vermiculite, sand, or non-combustible clay. Do not use paper towels (surface
area + terpene = rapid oxidation/fire risk).

Clean: Wash surface with soap and water; do not use bleach (oxidizer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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